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Compound of Interest

Compound Name: 11-Tricosene

Cat. No.: B1239029 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of 11-Tricosene, a long-chain alkene, is crucial for maintaining laboratory

safety and ensuring environmental compliance. This guide provides a comprehensive, step-by-

step operational plan for its disposal, aligning with general best practices for chemical waste

management in a laboratory setting.

Hazardous Waste Determination
Before disposal, laboratory personnel must perform a hazardous waste determination.[1] 11-
Tricosene is a non-halogenated hydrocarbon.[2][3] Based on available safety data for the

closely related isomer, cis-9-tricosene, it has a flash point greater than 110°C (230°F), which is

above the 60°C (140°F) threshold for ignitability as defined by the Resource Conservation and

Recovery Act (RCRA). Therefore, it is unlikely to be classified as a characteristic hazardous

waste for ignitability. It is not typically found on the EPA's F, K, P, or U lists of hazardous

wastes.[4][5] However, it is imperative to consult your institution's specific guidelines and the

chemical's Safety Data Sheet (SDS) to confirm its classification, as it may be regulated under

local or state rules.[6]

Quantitative Data for 11-Tricosene Disposal
The following table summarizes key quantitative data relevant to the safe handling and

disposal of 11-Tricosene.
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Property Value Significance for Disposal

Chemical Formula C₂₃H₄₆

Indicates it is a long-chain,

non-halogenated hydrocarbon.

This is key for waste stream

segregation.

Physical State Liquid

Dictates the type of waste

container needed (i.e., for

liquids).

Solubility in Water Insoluble
Prohibits disposal down the

drain.[7][8]

Flash Point
> 110 °C / > 230 °F (for cis-9-

Tricosene)

Suggests it is not an ignitable

hazardous waste under RCRA,

which simplifies storage

requirements (must be

confirmed with specific SDS).

[9]

Hazard Classification

Generally not listed as

hazardous waste. May be

classified as a skin sensitizer.

Determines the required

labeling and handling

precautions. Always check the

specific SDS.

Experimental Protocol: Waste Segregation and
Collection
The primary protocol for the disposal of 11-Tricosene involves its collection as a non-

halogenated organic solvent waste.

Materials:

Dedicated, properly labeled waste container (chemically compatible, e.g., high-density

polyethylene)
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Hazardous waste labels (as provided by your institution's Environmental Health and Safety

department)

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves.

Procedure:

Container Selection: Obtain a suitable waste container from your institution's EHS

department. Ensure it is clean, in good condition, and has a secure, leak-proof cap.[3]

Labeling: Before adding any waste, affix a hazardous waste label to the container. Fill out all

required information, including the full chemical name ("11-Tricosene"), and the names of

any other chemicals if it is a mixture. Do not use abbreviations.[3]

Waste Collection: In a well-ventilated area, such as a chemical fume hood, carefully pour the

11-Tricosene waste into the designated container. Avoid splashing.

Segregation:Crucially, do not mix 11-Tricosene with halogenated solvents.[2][7] Keep

halogenated and non-halogenated waste streams separate to facilitate proper disposal and

recycling.[2]

Container Management: Keep the waste container securely closed when not in use.[3][8]

Store it in a designated satellite accumulation area within the laboratory.

Request for Pickup: Once the container is nearly full (do not overfill), submit a waste pickup

request to your institution's EHS department according to their procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 11-Tricosene.
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Caption: Disposal workflow for 11-Tricosene.
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This comprehensive approach ensures that the disposal of 11-Tricosene is conducted safely,

efficiently, and in accordance with regulatory requirements, thereby protecting laboratory

personnel and the environment. Always prioritize consulting your institution's specific waste

management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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